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Compound of Interest

Compound Name:
(5R,6S)-5-methoxy-4-

oxaspiro[2.5]octan-6-ol

Cat. No.: B11762082

Get Quote

Executive Summary
This guide provides a rigorous technical comparison between Fumagillin (the natural product)

and Fumagillol (its hydrolysis product/scaffold). While both compounds share the same

pharmacophore—a spiro-epoxide warhead that irreversibly inhibits Methionine Aminopeptidase

2 (MetAP2)—their biological utility diverges significantly due to the C-6 substituent.

Fumagillin: High potency but poor pharmacokinetic (PK) stability and toxicity (weight loss).

Fumagillol: The core alcohol scaffold. It exhibits lower intrinsic potency and cellular

permeability but serves as the critical intermediate for semi-synthetic analogs (e.g., TNP-

470, Beloranib) designed to optimize the therapeutic index.

Molecular Architecture & Stability
The structural distinction lies exclusively at the C-6 position of the cyclohexane ring. This single

modification dictates solubility, stability, and binding affinity.
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Feature Fumagillin (Parent) Fumagillol (Scaffold)

Chemical Nature Ester Alcohol

C-6 Substituent
Decatetraenedioic acid (poly-

unsaturated fatty acid)
Hydroxyl group (-OH)

Warhead Spiro-epoxide (C-2) Spiro-epoxide (C-2)

Lipophilicity (LogP) High (~4.0) Low (~0.5 - 1.0)

Stability
Highly unstable (photo-labile

due to conjugated tetraene)

Moderate (epoxide sensitive,

but lacks photo-labile tail)

Primary Role
Natural antibiotic / Anti-

angiogenic lead
Synthetic precursor for analogs

Structural Logic
The spiro-epoxide at C-2 is the "warhead" responsible for biological activity. The side-chain

epoxide at C-4 is largely dispensable for binding but affects solubility. The C-6 ester in

Fumagillin acts as a lipophilic tail, enhancing cell membrane permeability but introducing

metabolic instability (esterases) and photo-instability.

Mechanistic Profiling: MetAP2 Inhibition[1][2][3][4]
[5][6]
Both compounds function via the same mechanism: Irreversible Covalent Inhibition.

The Mechanism[1][2][3][4][7][8]
Recognition: The inhibitor enters the active site of MetAP2, a metalloprotease dependent on

Co²⁺ or Mn²⁺.

Attack: The nucleophilic imidazole nitrogen of His-231 in the MetAP2 active site attacks the

methylene carbon of the spiro-epoxide.

Covalent Bond: The epoxide ring opens, forming a stable covalent adduct. This sterically

blocks the enzyme from processing the N-terminal methionine of nascent proteins (e.g.,
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eIF2α, ERK1/2), leading to cell cycle arrest in the G1 phase.

Visualization: MetAP2 Inhibition Pathway[1]
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Caption: Kinetic pathway of MetAP2 inactivation. The His-231 residue is the critical nucleophile

targeting the spiro-epoxide.

Biological Activity Matrix
The biological divergence is driven by active site fit and cellular uptake.

Enzymatic Potency (Cell-Free)
In purified enzyme assays, Fumagillin is generally more potent than Fumagillol.

Fumagillin IC50: ~1–10 nM[1]

Fumagillol IC50: ~100–500 nM (varies by assay conditions)

Reasoning: The hydrophobic pocket of MetAP2 accommodates the C-6 side chain of

Fumagillin, contributing additional van der Waals binding energy. The C-6 hydroxyl of

Fumagillol provides less specific interaction energy and incurs a desolvation penalty.

Cellular Potency (HUVEC Proliferation)
In Human Umbilical Vein Endothelial Cells (HUVEC), the difference is magnified.

Fumagillin: Highly potent (IC50 ~0.1–1 nM). High lipophilicity facilitates rapid membrane

crossing.
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Fumagillol: Significantly less potent (IC50 > 100 nM). The polar C-6 hydroxyl reduces

passive diffusion across the cell membrane.

Implication: Fumagillol is rarely used as a standalone drug. It is derivatized (e.g., to TNP-

470) to restore lipophilicity and improve the fit within the MetAP2 hydrophobic pocket.

Metric Fumagillin Fumagillol TNP-470 (Analog)

MetAP2 IC50 1 nM ~100 nM 1 nM

HUVEC IC50 0.5 ng/mL >50 ng/mL 0.1 ng/mL

Solubility Low (aq) Moderate (aq) Low (aq)

Toxicity High (Weight loss) Low (Low uptake) Moderate (CNS tox)

Synthetic Interconversion: Hydrolysis Protocol
Converting Fumagillin to Fumagillol is a critical step in manufacturing semi-synthetic analogs.

The challenge is hydrolyzing the C-6 ester without opening the sensitive spiro-epoxide or side-

chain epoxide.

Validated Protocol: Mild Alkaline Hydrolysis
Objective: Selective cleavage of the C-6 tetraenedioic ester.

Critical Control: Temperature and pH must be controlled to prevent epoxide degradation

(dihydroxyfumagillin formation).

Step-by-Step Methodology
Preparation: Dissolve Fumagillin (1.0 eq) in anhydrous Methanol (0.1 M concentration).

Cooling: Cool the solution to 0°C in an ice bath. Reasoning: Low temperature suppresses

the rate of side-reactions (epoxide opening).

Hydrolysis: Dropwise add 1.0 M NaOH (2.0 eq).

Reaction: Stir at 0°C–RT for 2–4 hours. Monitor by TLC (Hexane:EtOAc 1:1) or LC-MS.
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Endpoint: Disappearance of the lipophilic Fumagillin spot; appearance of the more polar

Fumagillol.

Quench: Carefully adjust pH to 7.0 using 1.0 M HCl or phosphate buffer. Do not acidify below

pH 6.0, as acid catalyzes epoxide opening.

Extraction: Evaporate methanol. Extract aqueous residue with Ethyl Acetate (3x).

Purification: Wash organic layer with brine, dry over Na2SO4, and concentrate. Purify via

silica gel chromatography (Gradient: 20% -> 50% EtOAc in Hexane).

Visualization: Hydrolysis Workflow
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Caption: Selective hydrolysis workflow ensuring preservation of the spiro-epoxide warhead.
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Experimental Protocols for Comparative Profiling
To empirically verify the difference between Fumagillin and Fumagillol, the following assays are

the industry standard.

A. MetAP2 Catalytic Assay (Fluorometric)
This assay measures intrinsic enzyme inhibition, independent of cell permeability.

Enzyme: Recombinant human MetAP2 (rhMetAP2) with CoCl2 cofactor.

Substrate: Met-Gly-Pro-AMC (7-amino-4-methylcoumarin).

Protocol:

Incubate rhMetAP2 (20 nM) with test compound (Fumagillin or Fumagillol, serial dilution)

in assay buffer (50 mM HEPES, pH 7.5, 0.1 mM CoCl2) for 30 min at 37°C. Note: Pre-

incubation is required for covalent inhibitors.

Add substrate (0.5 mM).

Measure fluorescence (Ex 360 nm / Em 460 nm) kinetically for 20 min.

Expectation: Fumagillin will show a lower IC50 than Fumagillol due to better active site

occupancy.

B. HUVEC Proliferation Assay
This assay measures functional anti-angiogenic potency (dependent on uptake + binding).

Cells: Human Umbilical Vein Endothelial Cells.

Stimulant: VEGF or bFGF (required to drive proliferation).

Protocol:

Seed HUVECs (3,000 cells/well) in 96-well plates with VEGF-supplemented media.

Add compounds (0.01 nM – 10 µM) and incubate for 72 hours.
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Quantify viable cells using Alamar Blue or BrdU incorporation.

Expectation: Fumagillin will drastically outperform Fumagillol (e.g., IC50 0.5 nM vs >50

nM).
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Email: info@benchchem.com or Request Quote Online.

Sources

1. Small molecule inhibitors of methionine aminopeptidase type 2 (MetAP-2) - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. pnas.org [pnas.org]

3. MetAP1 and MetAP2 drive cell selectivity for a potent anti-cancer agent in synergy, by
controlling glutathione redox state - PMC [pmc.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.pnas.org/doi/10.1073/pnas.95.26.15183
https://pmc.ncbi.nlm.nih.gov/articles/PMC5325365/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.pnas.org%2Fdoi%2F10.1073%2Fpnas.94.12.6099
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fscience%2Farticle%2Fpii%2FS107455219790198X
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.pnas.org%2Fdoi%2F10.1073%2Fpnas.95.21.12153
https://pubs.acs.org/doi/10.1021/ml3003633
https://www.researchgate.net/publication/260754798_Fumagillin_An_Overview_of_Recent_Scientific_Advances_and_Their_Significance_for_Apiculture
https://pubmed.ncbi.nlm.nih.gov/24621007/
https://pubmed.ncbi.nlm.nih.gov/24621007/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.nature.com%2Farticles%2F348555a0
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F14684305%2F
https://www.benchchem.com/product/b11762082?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/15516829/
https://pubmed.ncbi.nlm.nih.gov/15516829/
https://www.pnas.org/doi/10.1073/pnas.95.26.15183
https://pmc.ncbi.nlm.nih.gov/articles/PMC5325365/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5325365/
https://pubs.acs.org/doi/10.1021/ml3003633
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11762082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. researchgate.net [researchgate.net]

6. Fumagillin: an overview of recent scientific advances and their significance for apiculture -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Fumagillin: an overview of recent scientific advances and their significance for apiculture -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Deep Dive: Fumagillin vs. Fumagillol
Biological Activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11762082/docs#technical-deep-dive-fumagillin-vs-
fumagillol-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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